9-Ethyl-3-(hydrazinylidenemethyl)-9H-carbazole

• CAS RN: 71348-62-4
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• IUPAC Name: (9-ethylcarbazol-3-yl)methylidenehydrazine
• InChI: InChI=1S/C15H15N3/c1-2-18-14-6-4-3-5-12(14)13-9-11(10-17-16)7-8-15(13)18/h3-10H,2,16H2,1H3
• InChI Key: XCBCSINMFNAKEQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NN)C3=CC=CC=C31

Description

9-Ethyl-3-(hydrazinylidenemethyl)-9H-carbazole is a useful research compound. Its molecular formula is C15H15N3 and its molecular weight is 237.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A quantity of 98% hydrazine monohydrate (50 ml, 1.4 mole, obtained from Aldrich, Milwaukee, Wis.) and 10 ml of triethylamine (obtained from Aldrich, Milwaukee, Wis.) were added to a 250 ml, 2-neck round bottom flask equipped with a mechanical stirrer and an addition funnel. The solution was stirred vigorously at room temperature for a period of 10-15 min. A solution of 9-ethyl-3-carbazolecarboxaldehyde (22.3 g, 0.1 mol, from Aldrich, Milwaukee, Wis.) in 30 ml of tetrahydrofuran (THF) were added slowly to the round bottom flask. After the addition of aldehyde was completed, the reaction mixture was stirred at room temperature for 2 hours. Next, the reaction mixture was diluted with 50 ml of water. A precipitate was collected by filtration and washed repeatedly with water to give crude 9-ethyl-3-carbazolecarboxaldehyde hydrazone, which was used in the next step immediately.

Synthesis routes and methods II

Procedure details